Cas no 2411200-27-4 (N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide)

N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide is a specialized chemical compound featuring a unique structural framework combining pyrimidine and thiophene moieties. The presence of a tert-butyl group on the pyrimidine ring enhances steric stability, while the 5-methylthiophene component contributes to electronic modulation. The prop-2-enamide linker offers reactivity for further functionalization, making it a versatile intermediate in organic synthesis and pharmaceutical research. This compound is particularly valuable for applications requiring precise molecular tuning, such as the development of bioactive molecules or materials with tailored properties. Its well-defined structure ensures reproducibility in synthetic pathways, supporting rigorous research and industrial applications.
N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide structure
2411200-27-4 structure
Product Name:N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide
CAS No:2411200-27-4
MF:C18H23N3OS
MW:329.459722757339
CID:5360365
PubChem ID:165766976
Update Time:2025-06-12

N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3837195598
    • N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide
    • Inchi: 1S/C18H23N3OS/c1-6-16(22)21(12-15-8-7-13(2)23-15)11-14-9-19-17(20-10-14)18(3,4)5/h6-10H,1,11-12H2,2-5H3
    • InChI Key: RUXZUXRIAYVVKS-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1CN(C(C=C)=O)CC1C=NC(C(C)(C)C)=NC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 413
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.3

N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622346-0.05g
N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide
2411200-27-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide

Comprehensive Overview of N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide (CAS No. 2411200-27-4)

The compound N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide (CAS No. 2411200-27-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a pyrimidine core and a thiophene moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity, which could pave the way for innovative therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide has surged due to their versatility in pharmaceutical development. The tert-butyl group and methylthiophene side chain contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. This aligns with the growing trend of targeted drug design and small-molecule inhibitors, which are frequently searched topics in scientific databases and AI-driven research platforms.

From a structural-activity relationship (SAR) perspective, the presence of both pyrimidine and thiophene rings in this compound suggests potential kinase inhibition properties. Kinases are a hot topic in cancer research, and molecules like CAS No. 2411200-27-4 are often explored for their ability to modulate enzymatic pathways. Additionally, the acrylamide functional group in its structure is a common motif in covalent inhibitors, a trending area in drug discovery.

The synthesis of N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide involves multi-step organic reactions, including alkylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. The compound's CAS number (2411200-27-4) serves as a unique identifier, ensuring accurate referencing in academic and industrial research.

Beyond pharmaceuticals, this compound's electronic properties make it a candidate for organic electronics. The thiophene ring, known for its conjugated system, could enhance charge transport in semiconducting materials. This aligns with the increasing interest in sustainable materials and green chemistry, which are frequently searched topics in modern scientific inquiries.

In conclusion, N-[(2-tert-butylpyrimidin-5-yl)methyl]-N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide (CAS No. 2411200-27-4) represents a promising compound with dual applications in medicinal chemistry and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.

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